Cas no 489408-18-6 (N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide)

• Product Name: N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
• CAS No: 489408-18-6
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• CID: 3079241
• PubChem ID: 903500
• Update Time: 2025-04-21

N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
• HMS2610A08
• CCG-116654
• 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid diethylamide
• SMR000289320
• EU-0016999
• STK915404
• CHEMBL1564234
• MLS000708753
• 489408-18-6
• N,N-diethyl-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
• AKOS000672222
• AK-968/12341054
• N,N-diethyl-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide

• Inchi： 1S/C13H16N4O4/c1-3-15(4-2)13(18)12-6-5-11(21-12)9-16-8-10(7-14-16)17(19)20/h5-8H,3-4,9H2,1-2H3
• InChI Key： GPUMPRZGXUEJFB-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CN1C=C(C=N1)[N+](=O)[O-])C(N(CC)CC)=O

Computed Properties

• Exact Mass: 292.11715500Da
• Monoisotopic Mass: 292.11715500Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.1Ų